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Compound of Interest

1-
Compound Name: o .
Piperidinocyclohexanecarbonitrile

Cat. No.: B162700

An In-depth Technical Guide on the Physicochemical Properties of 1-
Piperidinocyclohexanecarbonitrile

Introduction

1-Piperidinocyclohexanecarbonitrile (PCC) is a chemical compound of significant interest in
the fields of forensic chemistry, toxicology, and pharmacology. It is primarily known as an
immediate precursor in the illicit synthesis of phencyclidine (PCP), a dissociative anesthetic
with hallucinogenic and neurotoxic effects.[1][2][3][4] Consequently, PCC is often found as a
contaminant in street preparations of PCP.[1][5][6] The toxicity of PCC itself is reported to be
greater than that of PCP, making its characterization and detection crucial.[4][6] This document
provides a comprehensive overview of the physicochemical properties of 1-
Piperidinocyclohexanecarbonitrile, detailed experimental protocols for its synthesis and
analysis, and logical diagrams illustrating its synthetic pathway and analytical workflow.

Chemical Identity and Structure

1-Piperidinocyclohexanecarbonitrile is a white crystalline solid.[1][7][8] It is classified as a
Schedule Il controlled substance by the Drug Enforcement Administration (DEA) in the United
States due to its role as a PCP precursor.[1][2]
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Identifier Value

IUPAC Name 1-(piperidin-1-yl)cyclohexane-1-carbonitrile[2]

Synonyms PCC, 1-(1-Cyanocyclohexyl)piperidine, NSC
97072[1][2]

CAS Number 3867-15-0[1][2]

Molecular Formula C12H20N2[1][2]

Molecular Weight 192.30 g/mol [2]

SMILES C1CCC(CC1)(C#N)N2CcCccce2[2]

InChl Key WWSAYKJIWUZJILRT-UHFFFAQOYSA-N[1][2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-
Piperidinocyclohexanecarbonitrile. It is described as a very weak base compared to tertiary
amines like phencyclidine.[9]

Property Value Source
Melting Point 66-68 °C [7]
Boiling Point 318.3 °C (rough estimate) [8][10]
Density 1.0076 g/cm3 (rough estimate) [8][10]
Refractive Index 1.5200 (estimate) [8][10]

DMF: 2 mg/mLDMSO: 3
- mg/mLDMSO:PBS (pH 7.2)
Solubility o . [1]8]
(1:4): 0.2 mg/mLEthanol: 1

mg/mL

Experimental Protocols
Synthesis of 1-Piperidinocyclohexanecarbonitrile
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This protocol is based on a common synthetic route for PCC.[7]
Materials:

» Piperidine (44 g, 0.52 mole)

o Concentrated Hydrochloric Acid (45 mL)

» Cold Water

¢ Cyclohexanone (50 g, 0.52 mole)

e Potassium Cyanide (KCN) (36 g)

» 95% Ethanol

Procedure:

o Carefully mix piperidine with concentrated HCIl and 120 mL of cold water to achieve a pH of
3-4.

« To this solution, add cyclohexanone, followed by a solution of KCN in 100 mL of water, with
vigorous stirring.

» Allow the resulting solution to stir at room temperature overnight. A white precipitate should
form after approximately 2 hours.

o Collect the crystalline precipitate by filtration and wash it with cold water.

o Recrystallize the crude product from 300 mL of 95% ethanol to yield a white crystalline solid.
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Synthesis of 1-Piperidinocyclohexanecarbonitrile

Piperidine + HCI + Cyclohexanone + KCN

'

Mix and stir vigorously
at room temperature overnight

'

Formation of white precipitate

'

Collect precipitate by filtration
and wash with cold water

l

Recrystallize from 95% Ethanol

Pure 1-Piperidinocyclohexanecarbonitrile

Click to download full resolution via product page

Synthesis workflow for 1-Piperidinocyclohexanecarbonitrile.

Analytical Method for Purity Determination

A method for the selective detection and quantitation of PCC in the presence of synthetic
contaminants involves nonaqueous titration.[9] This method is advantageous as it avoids
decomposition of the compound.
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Principle: 1-Piperidinocyclohexanecarbonitrile is a very weak base. This property allows for
its selective titration with a strong acid in a nonaqueous solvent, which enhances its basicity.

Materials:

1-Piperidinocyclohexanecarbonitrile sample

Perchloric acid

Acetonitrile

Potentiometer for endpoint detection

Procedure:

» Dissolve a precisely weighed amount of the PCC sample in acetonitrile.

« Titrate the solution with a standardized solution of perchloric acid in acetonitrile.

» Monitor the titration process potentiometrically to determine the equivalence point.

e The purity of the PCC can be calculated based on the volume of perchloric acid titrant
consumed.

Quantitation by Gas-Liquid Chromatography (GLC)

PCC can be quantified in illicit phencyclidine preparations using Gas-Liquid Chromatography
(GLC).[5]

Instrumentation & Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) or a nitrogen-
phosphorus detector (NPD) for enhanced selectivity.

Column: 60-cm 3% OV-7 column.

Injection Port Temperature: Ambient.

Internal Standard: N-methyl-N-propyl-1-phenylcyclohexylamine (PCMP).
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Procedure:

» Prepare a standard solution of 1-Piperidinocyclohexanecarbonitrile and the internal
standard (PCMP) in a suitable solvent.

» Prepare the sample to be analyzed by dissolving it in the same solvent and adding a known
amount of the internal standard.

« Inject both the standard and the sample solutions into the gas chromatograph.

e The ratio of the peak area of PCC to the peak area of the internal standard is used to
calculate the concentration of PCC in the sample.
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Analytical Workflow for PCC Quantitation

lllicit PCP Sample

.

Sample Preparation:
Dissolve in solvent, add
N-methyl-N-propyl-1-phenylcyclohexylamine (internal standard)

l

Inject into Gas Chromatograph
(3% OV-7 column)

:

Detection by FID or NPD

:

Data Analysis:
Compare peak area ratio of PCC
to internal standard

Quantified PCC Content

Click to download full resolution via product page
GLC workflow for the quantitation of PCC.

Role in Phencyclidine (PCP) Synthesis

1-Piperidinocyclohexanecarbonitrile is a direct chemical intermediate in the synthesis of
phencyclidine.[2] The presence of PCC in illicit PCP samples is often an indicator of an

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b162700?utm_src=pdf-body-img
https://www.benchchem.com/product/b162700?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinocyclohexanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

incomplete or imperfect synthesis process.[2]

Logical Relationship of PCC and PCP

lllicit PCP Synthesis Contamination

1-Piperidinocyclohexanecarbonitrile
(Precursor)

i

Reaction with L
Phenylmagnesium bromide Street PCP Sample
(Grignard Reaction)

i écontains
\
Phencyclidine (PCP) :
(Final Product) PCC as Contaminant

Incomplete Reaction

Click to download full resolution via product page

Relationship between PCC, PCP synthesis, and contamination.

Spectral Information

Various spectral data are available for the characterization of 1-
Piperidinocyclohexanecarbonitrile, including *H NMR, 3C NMR, GC-MS, and FTIR spectra.
[2] This information is crucial for its unambiguous identification in forensic and research
laboratories.

Safety and Toxicity

1-Piperidinocyclohexanecarbonitrile is classified as an irritant.[8] Toxicological studies have
shown that PCC is a toxic compound, with an acute LDso in male Swiss Webster mice of 29.0
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mg/kg (intraperitoneal), which is significantly more toxic than PCP (LDso of 79.0 mg/kg).[6] The
pyrolysis of PCC, such as during smoking, can produce toxic products including cyanide.[11]
[12] This product is intended for research and forensic applications only and is not for human or
veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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